Cas no 1261523-83-4 (2-(Bromomethyl)-5-(trifluoromethoxy)aniline)

• Product Name: 2-(Bromomethyl)-5-(trifluoromethoxy)aniline
• CAS No: 1261523-83-4
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4732345
• Update Time: 2025-11-07

2-(Bromomethyl)-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethoxy)benzyl bromide
• 2-(Bromomethyl)-5-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7BrF3NO/c9-4-5-1-2-6(3-7(5)13)14-8(10,11)12/h1-3H,4,13H2
• InChI Key： NXMJNBAJJCECEU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 35.2

Additional information on 2-(Bromomethyl)-5-(trifluoromethoxy)aniline

Introduction to 2-(Bromomethyl)-5-(trifluoromethoxy)aniline (CAS No. 1261523-83-4)

2-(Bromomethyl)-5-(trifluoromethoxy)aniline, with the chemical formula C₈H₇BrF₃NO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by the presence of a bromomethyl group at the 2-position and a trifluoromethoxy group at the 5-position of the benzene ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds.

The< strong>CAS number 1261523-83-4 uniquely identifies this compound and distinguishes it from other chemicals with similar structures. The presence of both electron-withdrawing and electron-donating groups on the benzene ring imparts distinct reactivity and makes it a versatile building block in organic synthesis. The bromomethyl group, in particular, is highly reactive and can participate in various nucleophilic substitution reactions, facilitating the introduction of different functional groups into the molecule.

In recent years, there has been growing interest in< strong>aniline derivatives due to their potential applications in drug discovery and development. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, has been widely incorporated into pharmaceuticals to improve their efficacy and pharmacokinetic properties. The combination of these features in< strong>2-(Bromomethyl)-5-(trifluoromethoxy)aniline makes it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged its reactivity to develop novel compounds with potential therapeutic applications. For instance, studies have shown that derivatives of< strong>2-(Bromomethyl)-5-(trifluoromethoxy)aniline can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating conditions such as cancer, inflammation, and neurological disorders.

The< strong>bromomethyl group on the molecule allows for facile introduction of alcohols or amines through nucleophilic substitution reactions. This property has been exploited in the synthesis of complex molecules where precise functionalization is required. Additionally, the< strong>trifluoromethoxy group can participate in dipole interactions with biological targets, enhancing binding affinity and improving drug-like properties.

Recent advancements in synthetic methodologies have further expanded the applications of< strong>2-(Bromomethyl)-5-(trifluoromethoxy)aniline. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at various positions on the benzene ring, leading to a diverse array of derivatives with tailored properties. These techniques have opened new avenues for medicinal chemists seeking to optimize lead compounds.

The pharmaceutical industry has also shown interest in< strong>2-(Bromomethyl)-5-(trifluoromethoxy)aniline due to its potential as a scaffold for drug discovery. By modifying different parts of the molecule, researchers can generate libraries of compounds with varying biological activities. High-throughput screening (HTS) techniques have been employed to identify promising candidates from these libraries, accelerating the drug development process.

In addition to its pharmaceutical applications, this compound has found utility in agrochemical research. Aniline derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides. The unique structural features of< strong>2-(Bromomethyl)-5-(trifluoromethoxy)aniline, particularly its reactivity and functional groups, make it a valuable building block for developing novel agrochemicals with enhanced efficacy and environmental safety.

The synthesis of< strong>2-(Bromomethyl)-5-(trifluoromethoxy)aniline typically involves bromination and methylation reactions starting from aniline precursors. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve yield and purity. These methods not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles.

Ongoing research continues to uncover new applications for< strong>CAS No. 1261523-83-4. Investigations into its role as a ligand in catalytic systems have shown promise in developing more efficient synthetic routes for complex molecules. Furthermore, studies exploring its interactions with biological targets are providing insights into potential therapeutic uses.

The versatility of< strong>2-(Bromomethyl)-5-(trifluoromethoxy)aniline underscores its importance as a chemical intermediate. Its ability to undergo various transformations while maintaining structural integrity makes it indispensable in both academic research and industrial applications. As synthetic chemistry continues to evolve, this compound will undoubtedly remain a key player in the development of innovative solutions across multiple disciplines.